molecular formula C7H5F3N2O3S B8691682 [2-(2,2,2-Trifluoroacetamido)-1,3-thiazol-4-yl]acetic acid CAS No. 62556-95-0

[2-(2,2,2-Trifluoroacetamido)-1,3-thiazol-4-yl]acetic acid

Cat. No.: B8691682
CAS No.: 62556-95-0
M. Wt: 254.19 g/mol
InChI Key: MSXZESGQSPPELV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(2,2,2-Trifluoroacetamido)-1,3-thiazol-4-yl]acetic acid is a useful research compound. Its molecular formula is C7H5F3N2O3S and its molecular weight is 254.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62556-95-0

Molecular Formula

C7H5F3N2O3S

Molecular Weight

254.19 g/mol

IUPAC Name

2-[2-[(2,2,2-trifluoroacetyl)amino]-1,3-thiazol-4-yl]acetic acid

InChI

InChI=1S/C7H5F3N2O3S/c8-7(9,10)5(15)12-6-11-3(2-16-6)1-4(13)14/h2H,1H2,(H,13,14)(H,11,12,15)

InChI Key

MSXZESGQSPPELV-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(S1)NC(=O)C(F)(F)F)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of potassium hydroxide (4.2 g.) in water (100 ml.) was added ethyl 2-trifluoroacetamidothiazol-4-ylacetate (14.1 g.) at room temperature with stirring, and the mixture was stirred for 1 hour at room temperature. After the reaction, the reaction mixture was washed with ethyl acetate and adjusted to about pH 3 with 10% hydrochloric acid under ice-cooling and stirring. The precipitated solid was collected by filtration and dried over phosphorus pentoxide to give 2-trifluoroacetamidothiazol-4-ylacetic acid (8.5 g.), mp 117°-120° C.
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
14.1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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